Methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate hcl

• IUPAC Name: methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-10-5-3-6(8-4-5)7(9)11-2;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key: MDQRVWFFHPYBJV-GEMLJDPKSA-N
• Canonical SMILES: COC1CC(NC1)C(=O)OC.Cl
• Isomeric SMILES: CO[C@H]1C[C@H](NC1)C(=O)OC.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol
• CAS RN: 2411180-81-7

Description

“Methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate hcl” is likely a derivative of pyrrolidine, which is a cyclic secondary amine. Pyrrolidine derivatives are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of similar compounds typically involves complex organic reactions. The exact synthesis process for “Methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate hcl” would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrrolidine ring, a carboxylate group, and a methyl group. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

As a derivative of pyrrolidine, this compound could potentially participate in a variety of chemical reactions. The exact reactions would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Radiolabeling Precursors

• Methyl (2S,4S)-4-methoxypyrrolidine-2-carboxylate serves as a precursor for radiolabeled compounds. For instance, it can be used to synthesize (2S,4S)4–[18F]FPArg , a radiolabeled compound. .

Fluorinated Amino Acid Synthesis

• The compound has been employed in the synthesis of perfluoro-tert-butyl 4-hydroxyproline derivatives. .

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity.